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Property Succinonitrile Succinonitrile-d4

Chemical
Formula

C₄H₄N₂ [1] [2] [3] C₄D₄N₂ [4]

Molecular
Weight

80.09 g·mol⁻¹ [2] [5] [3] ~84.11 g·mol⁻¹ (Estimated)

CAS Registry
Number

110-61-2 [1] [6] [2] 23923-29-7 [4]

Isotopic Purity Not Applicable 98 atom % D [4]

Melting Point 50-58 °C (literature range) [1] [6] [2] 49-56 °C (literature) [4]

Chemical
Structure

N#C–CH₂–CH₂–C#N [1] [6] N#C–CD₂–CD₂–C#N [4]

Primary
Application

Plastic crystal in solid polymer electrolytes
[7] [6] [8]; Precursor to 1,4-diaminobutane

[6] [8]

Deuterated standard for analytical
applications (e.g., NMR, MS) [4] [9]

Quality/Assay ≥97.0% to >99.0% (GC) [6] [5] 99% (CP) [4]
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The following diagram illustrates the primary roles and relationships of these two compounds in a research

context:
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Detailed Properties and Applications

Succinonitrile

Succinonitrile is a colorless, waxy solid at room temperature with a melting point around 58 °C [1]. Its most

significant characteristic is its plastic crystalline nature [7] [6] [8]. This property makes it exceptionally

valuable in materials science, particularly as a solid-state plasticizer.

Role in Solid Polymer Electrolytes: In devices like dye-sensitized solar cells (DSSCs) and solid-
state batteries, Succinonitrile is blended with polymers like poly(ethylene oxide) (PEO). It reduces the

crystallinity of PEO, which greatly enhances the ionic conductivity of the electrolyte, allowing ions to
move more freely [7]. Its high dielectric constant ( ~55 at 25°C) also helps dissociate ionic salts [7].
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Ion Conduction: It acts as a solid solvent (plastic crystal) that facilitates the transport of cations,

such as lithium ions (Li⁺), through its structure [7] [5].

Succinonitrile-d4

Succinonitrile-d4 is a deuterated analog, meaning its four hydrogen atoms (H) are replaced with deuterium

(D), a heavier, stable isotope of hydrogen [4]. This subtle change has a minimal effect on its basic physical

chemistry (like melting point) [4] but a profound impact on its spectroscopic properties.

Role as an Analytical Standard: It is primarily used as a reference standard in analytical chemistry

techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)
[4] [9]. Its distinct spectroscopic signature allows researchers to accurately identify and quantify

related compounds in complex mixtures.

Experimental Protocol: Preparing a Solid Polymer
Electrolyte Blend

The following methodology is adapted from research on preparing PEO-Succinonitrile blends for solid

electrolytes [7]. This protocol outlines the key steps for creating a homogeneous mixture where

Succinonitrile acts as a plasticizer.
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Procedure Details:

Formulation: Weigh out the desired molar ratios of high molecular weight Poly(Ethylene Oxide)

(PEO) and Succinonitrile. A common research formulation is (1-x)PEO : (x)SN, where x is typically
between 0.1 and 0.25 mole fraction [7].
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Solution Preparation: Dissemble both components in a common, volatile solvent such as

acetonitrile or methanol. The solution should be stirred vigorously until both the polymer and
Succinonitrile are completely dissolved, forming a clear, homogeneous solution [7].

Film Casting: Pour the resulting solution onto a clean, level substrate like a Petri dish or Teflon plate.
Solvent Evaporation: Allow the solvent to evaporate slowly at room temperature. This controlled

evaporation is crucial for forming a uniform film.
Drying: Place the film under vacuum for several hours to remove any traces of residual solvent [7].

Final Product: The result is a flexible, self-standing solid polymer electrolyte film ready for
characterization (e.g., Ionic Conductivity via Impedance Spectroscopy, Thermal Analysis via DSC,

Structural Analysis via XRD/FT-IR) [7].

Conclusion

In summary, the choice between Succinonitrile and Succinonitrile-d4 is fundamentally dictated by the

research objective:

Use Succinonitrile as a functional material when developing advanced solid-state electrolytes for
energy storage or conversion devices.

Use Succinonitrile-d4 as an analytical tool when you need a precise reference standard for
spectroscopic identification and quantification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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